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molecular formula C11H9FO3 B8379167 7-Fluoro-4-methyl-5-oxiran-2-yl-2-benzofuran-1(3H)-one

7-Fluoro-4-methyl-5-oxiran-2-yl-2-benzofuran-1(3H)-one

Cat. No. B8379167
M. Wt: 208.18 g/mol
InChI Key: CBEZFOOFHZLNPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08673920B2

Procedure details

A solution of 7-fluoro-4-methyl-5-vinyl-3H-isobenzofuran-1-one (420 mg, 1.71 mmol) in 10 mL of DCM was slowly added mCPBA (741 mg, 85% purity, 3.43 mmol) in 10 mL of DCM at 0° C. After warming to room temperature, the mixture was stirred overnight. The mixture was washed with aqueous Na2SO3 until KI paper didn't change color. The organic layers was washed with brine and then concentrated. The residue was purified by column chromatography to give product 7-fluoro-4-methyl-5-oxiranyl-3H-isobenzofuran-1-one. The enantiomers of the product were resolved via SFC (Column: Chiralpak AD-H 250*4.6 mm ID, 5 um; Mobile phase: methanol (0.05% DEA) in CO2 from 5% to 40%; Flow rate: 2.35 mL/min; Wavelength: 220 nm). MS m/z 209 (M+1)−.
Name
7-fluoro-4-methyl-5-vinyl-3H-isobenzofuran-1-one
Quantity
420 mg
Type
reactant
Reaction Step One
Name
mCPBA
Quantity
741 mg
Type
reactant
Reaction Step Two
Name
DCM
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
DCM
Quantity
10 mL
Type
solvent
Reaction Step Four
Name
7-fluoro-4-methyl-5-oxiranyl-3H-isobenzofuran-1-one

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]([CH:13]=[CH2:14])[C:5]([CH3:12])=[C:6]2[C:10]=1[C:9](=[O:11])[O:8][CH2:7]2.C1C=C(Cl)C=C(C(OO)=[O:23])C=1>C(Cl)Cl>[F:1][C:2]1[CH:3]=[C:4]([CH:13]2[CH2:14][O:23]2)[C:5]([CH3:12])=[C:6]2[C:10]=1[C:9](=[O:11])[O:8][CH2:7]2

Inputs

Step One
Name
7-fluoro-4-methyl-5-vinyl-3H-isobenzofuran-1-one
Quantity
420 mg
Type
reactant
Smiles
FC=1C=C(C(=C2COC(C12)=O)C)C=C
Step Two
Name
mCPBA
Quantity
741 mg
Type
reactant
Smiles
C1=CC(=CC(=C1)Cl)C(=O)OO
Step Three
Name
DCM
Quantity
10 mL
Type
solvent
Smiles
C(Cl)Cl
Step Four
Name
DCM
Quantity
10 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
at 0° C
WASH
Type
WASH
Details
The mixture was washed with aqueous Na2SO3 until KI paper didn't change color
WASH
Type
WASH
Details
The organic layers was washed with brine
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The residue was purified by column chromatography

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
7-fluoro-4-methyl-5-oxiranyl-3H-isobenzofuran-1-one
Type
product
Smiles
FC=1C=C(C(=C2COC(C12)=O)C)C1OC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.